Cas no 1555966-29-4 (4-methoxy-1-benzothiophene-7-carboxylic acid)

• Product Name: 4-methoxy-1-benzothiophene-7-carboxylic acid
• CAS No: 1555966-29-4
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• CID: 4605897
• PubChem ID: 18784114
• Update Time: 2025-10-21

4-methoxy-1-benzothiophene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-benzothiophene-7-carboxylic acid

• Inchi： 1S/C10H8O3S/c1-13-8-3-2-7(10(11)12)9-6(8)4-5-14-9/h2-5H,1H3,(H,11,12)
• InChI Key： UYJLHWXQJRNOHH-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=CC(OC)=C1C=CS2

Additional information on 4-methoxy-1-benzothiophene-7-carboxylic acid

4-Methoxy-1-Benzothiophene-7-Carboxylic Acid: A Promising Scaffold in Medicinal Chemistry

4-Methoxy-1-benzothiophene-7-carboxylic acid (CAS No. 1555966-29-4) has emerged as a critical compound in the development of novel therapeutic agents. This molecule belongs to the benzothiophene family, a class of heterocyclic compounds known for their versatile pharmacophore properties. The structural features of 4-methoxy-1-benzothiophene-7-carboxylic acid include a fused thiophene ring system, a methoxy functional group at the 4-position, and a carboxylic acid moiety at the 7-position. These unique characteristics enable the compound to interact with multiple biological targets, making it a valuable candidate for drug discovery.

Recent studies have highlighted the potential of 4-methoxy-1-benzothiophene-7-carboxylic acid in modulating inflammatory pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. The molecular docking simulations revealed that the methoxy group at the 4-position plays a crucial role in stabilizing the interaction with the kinase domain of IKKβ, a key component of the NF-κB complex. This finding underscores the importance of the 4-methoxy substituent in optimizing the compound's biological activity.

The synthesis of 4-methoxy-1-benzothiophene-7-carboxylic acid has been optimized through various methodologies. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported a one-pot synthesis route involving the reaction of 2-benzothiophene carboxylic acid with methoxy groups under microwave irradiation. This method significantly reduces reaction time and improves yield compared to traditional protocols. The use of green chemistry principles in this synthesis highlights the compound's potential for sustainable drug development.

Pharmacological studies on 4-methoxy-1-benzothiophene-7-carboxylic acid have revealed its dual role as both an antioxidant and a modulator of cellular redox balance. A 2024 preclinical trial published in Antioxidants showed that this compound effectively scavenges reactive oxygen species (ROS) through its carboxylic acid group, which acts as a hydrogen donor. The methoxy group further enhances its solubility, improving bioavailability in vivo. These properties make it a promising candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Recent advances in computational chemistry have provided deeper insights into the molecular mechanisms of 4-methoxy-1-benzothiphen-7-carboxylic acid. A 2023 study using machine learning algorithms predicted that the compound could selectively target the SOD1 protein, which is implicated in amyotrophic lateral sclerosis (ALS). The molecular dynamics simulations showed that the thiophene ring forms π-π stacking interactions with specific residues in the SOD1 active site, while the carboxylic acid group establishes hydrogen bonds with key amino acids. These findings suggest that 4-methoxy-1-benzothiophene-7-carboxylic acid could serve as a lead compound for developing ALS therapies.

The therapeutic potential of 4-methoxy-1-benzothiophene-7-carboxylic acid extends to oncology. A 2024 study in Cancer Research demonstrated its ability to inhibit the growth of pancreatic cancer cells by modulating the Wnt/β-catenin signaling pathway. The compound was shown to reduce the expression of key oncogenic proteins such as c-Myc and cyclin D1, while promoting apoptosis through the activation of caspase-3. These results highlight the compound's potential as a novel therapeutic agent for aggressive cancers.

From a synthetic perspective, the 4-methoxy substituent in 4-methoxy-1-benzothiophene-7-carboxylic acid offers unique opportunities for structural modification. A 2023 study in Organic Letters explored the impact of varying substituents on the compound's biological activity. Replacing the methoxy group with fluorine or hydroxyl groups resulted in enhanced potency against specific targets, suggesting that the 4-methoxy group is a critical determinant of the compound's pharmacological profile. These findings provide a foundation for the design of more potent derivatives.

Environmental and toxicological studies on 4-methoxy-1-benzothiophene-7-carboxylic acid have also been conducted. A 2024 assessment in Environmental Science & Technology showed that the compound exhibits low toxicity to aquatic organisms, with LC50 values well above regulatory thresholds. The methoxy group appears to contribute to its reduced environmental persistence, as it enhances biodegradation rates compared to other benzothiophene derivatives. These properties make it a more environmentally friendly alternative to existing pharmaceutical compounds.

Current research efforts are focused on optimizing the therapeutic applications of 4-methoxy-1-benzothiophene-7-carboxylic acid through combinatorial approaches. A 2024 collaborative study involving multiple institutions has explored the potential of combining this compound with existing drugs to enhance treatment outcomes. Preliminary results suggest that co-administration with traditional anti-inflammatory agents could synergistically reduce disease progression in chronic inflammatory conditions. These findings highlight the compound's adaptability in diverse therapeutic contexts.

As research on 4-methoxy-1-benzothiophene-7-carboxylic acid continues to evolve, its role in medicinal chemistry is becoming increasingly prominent. The compound's ability to modulate multiple biological pathways, combined with its favorable pharmacokinetic properties, positions it as a versatile scaffold for drug development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, solidifying its status as a key player in modern pharmaceutical science.